IRAK inhibitor 4 trans
Description
IRAK inhibitor 4 (trans) is the trans form of IRAK inhibitor 4,which is an interleukin-1 receptor associated kinase 4(IRAK4) inhibitor.
Scientific Research Applications
Inflammatory and Immune-Related Disorders
IRAK-4 inhibitors have been identified as crucial modulators in the IL-1R/TLR signaling pathways, providing potential therapeutic strategies for managing immune and inflammation-related disorders. These disorders include rheumatoid arthritis, inflammatory bowel disease, psoriasis, gout, asthma, and various forms of cancer. The inhibitors target the kinase activity of IRAK-4, a master IRAK, indispensable for IL-1R/TLR signaling, to regulate the abnormal levels of cytokines and mitigate inflammatory damage (M. S. Bahia et al., 2015; Zhulun Wang et al., 2009).
Structural Insights and Drug Development
Studies on IRAK-4 kinase have revealed insights into its structural characteristics, aiding the development of specific inhibitors. These studies highlight the importance of the kinase activity for its function in signaling pathways and provide a framework for developing potent IRAK-4 inhibitors with desired therapeutic properties. The determination of the 3-dimensional structure of the IRAK-4 kinase domain in complex with inhibitors has been pivotal in understanding its mechanistic role in immunity and inflammation (Zhulun Wang et al., 2006).
Therapeutic Potential in Rheumatoid Arthritis
IRAK-4 inhibitors are under clinical trials for their therapeutic potential in treating rheumatoid arthritis (RA). These inhibitors aim to suppress immune signaling pathways involved in inflammation and joint destruction, representing a novel approach in RA management. The selectivity of IRAK-4 inhibitors for targeting the innate immune system, coupled with their potential for low rates of infectious complications, makes them an exciting option for combination treatment in RA (M. Wiese et al., 2020).
Modulation of TLR Signaling Pathways
IRAK inhibitors also play a critical role in modulating TLR signaling pathways, which are vital for the innate immune response to pathogens. The inhibition of IRAK-4 kinase activity, in particular, has shown to impair TLR-mediated nuclear factor-kappa B (NF-κB) activation, suggesting its importance in the early signal transduction of Toll/IL-1 receptors. This has implications for treating diseases where TLR signaling is aberrantly activated (Yu-fan Shen et al., 2016; N. Suzuki et al., 2002).
